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Compound of Interest

Compound Name: Comspan

Cat. No.: B1166857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety and key

performance characteristics of Comspan®, a self-curing composite resin luting cement

developed by Dentsply Sirona. The information is compiled from the manufacturer's safety data

sheet and supplemented with data from scientific literature on comparable dental resin

cements.

Material Composition and Safety
Comspan® is a two-paste, self-curing composite resin cement based on a Bis-GMA (bisphenol

A-glycidyl methacrylate) formulation.[1][2][3] The material is designed for the cementation of

cast metal resin-bonded retainers.[3][4]

Hazardous Components
The Safety Data Sheet (SDS) for Comspan® and Comspan® Opaque indicates the presence

of the following hazardous components:
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Component Function

Barium boron alumino silicate glass Filler

Bis-GMA (bisphenol A-glycidyl methacrylate) Resin Matrix

Polymerizable dimethacrylate resins Resin Matrix

Hydrophobic Amorphous Silica Filler

Titanium Dioxide Pigment

Safety and Handling
Standard laboratory personal protective equipment, including safety glasses and gloves, is

recommended when handling Comspan®. The material should be used in a well-ventilated

area. For detailed safety information, refer to the official Material Safety Data Sheet (MSDS).

Physical and Mechanical Properties
While a specific technical data sheet with quantitative values for Comspan® is not publicly

available, the following table summarizes typical properties of Bis-GMA based resin cements,

providing an expected performance range for Comspan®.

Property Typical Value Range
Test Standard (where
applicable)

Compressive Strength 70 - 172 MPa[5] ISO 4049[6][7][8]

Tensile Strength 34 - 37 MPa[5] ISO 4049[6][7][8]

Water Solubility ~0.01%[5] ISO 4049[2]

Film Thickness < 25 µm[5][9]
ADA Specification No. 8[1][10]

[11]

Experimental Protocols
The following are generalized experimental protocols based on established standards for

testing the properties of dental resin cements.
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Compressive and Tensile Strength Testing (Based on
ISO 4049)
This test determines the mechanical strength of the cured cement.

Methodology:

Cylindrical specimens of the cured cement are prepared according to the manufacturer's

instructions.

The specimens are conditioned in a controlled environment (e.g., 37°C water) for a specified

period.

For compressive strength, the specimen is placed in a universal testing machine and a

compressive load is applied at a constant crosshead speed until fracture.

For diametral tensile strength, the cylindrical specimen is placed on its side and compressed

along its diameter.

The force at fracture is recorded and the strength (in MPa) is calculated based on the

specimen's dimensions.

Experimental Workflow for Mechanical Strength Testing
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Caption: Workflow for determining compressive and tensile strength.

Water Solubility Testing (Based on ISO 4049)
This test evaluates the resistance of the cement to dissolution in an aqueous environment.[2]
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Methodology:

Disc-shaped specimens of the cured cement are prepared.

The initial dry weight of the specimens is recorded.

The specimens are immersed in distilled water or artificial saliva for a specified period (e.g.,

7 days) at 37°C.[12]

After immersion, the specimens are removed, dried, and weighed again.

The water solubility is calculated as the mass loss per unit of surface area (µg/mm³).[12]

Logical Relationship in Water Solubility Testing
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Caption: Key steps in determining water solubility.

Film Thickness Measurement (Based on ADA
Specification No. 8)
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This test determines the thickness of the cement layer between two surfaces, which is critical

for the proper seating of dental restorations.[1][10][11]

Methodology:

A specified volume of mixed cement is placed between two flat, circular glass plates.

A defined load is applied to the top plate to simulate clinical seating pressure.

After a set time, the thickness of the cement film between the plates is measured using a

micrometer or a similar precision instrument.

The test is repeated multiple times to ensure accuracy.

Signaling Pathway for Film Thickness Determination
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Caption: Process flow for measuring cement film thickness.

Conclusion
Comspan® is a dental luting cement with a composition and expected performance

characteristic of high-quality Bis-GMA based resin cements. While specific quantitative data

from the manufacturer is limited in the public domain, the available information and comparison

with similar materials indicate high strength and low solubility, making it suitable for its intended

clinical applications. The standardized testing protocols outlined provide a framework for the

evaluation of its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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